Cas no 918810-35-2 (Benzoic acid, 2-(cyclobutylsulfonyl)-)

• Product Name: Benzoic acid, 2-(cyclobutylsulfonyl)-
• CAS No: 918810-35-2
• MF: C₁₁H₁₂O₄S
• MW: 240.275582313538
• CID: 770714
• PubChem ID: 59838064
• Update Time: 2025-04-19

Benzoic acid, 2-(cyclobutylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(cyclobutylsulfonyl)-
• 2-cyclobutylsulfonylbenzoic acid
• 2-(Cyclobutylsulfonyl)benzoic acid
• 2-(Cyclobutanesulfonyl)benzoic acid
• QPFXEFPJHWCDND-UHFFFAOYSA-N
• 918810-35-2
• DTXSID20733186
• SCHEMBL4599595

• Inchi： 1S/C11H12O4S/c12-11(13)9-6-1-2-7-10(9)16(14,15)8-4-3-5-8/h1-2,6-8H,3-5H2,(H,12,13)
• InChI Key： QPFXEFPJHWCDND-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)(C1CCC1)(=O)=O

Computed Properties

• Exact Mass: 240.04563003g/mol
• Monoisotopic Mass: 240.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds